Cas no 139676-31-6 (Pyrazinecarboxylic acid, 5-(dodecyloxy)-, 4-methylhexyl ester)

• Product Name: Pyrazinecarboxylic acid, 5-(dodecyloxy)-, 4-methylhexyl ester
• CAS No: 139676-31-6
• MF: C₂₄H₄₂N₂O₃
• MW: 406.601887226105
• CID: 1289704
• Update Time: 2024-08-04

Pyrazinecarboxylic acid, 5-(dodecyloxy)-, 4-methylhexyl ester Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 5-(dodecyloxy)-, 4-methylhexyl ester
• 2-Pyrazinecarboxylic acid, 5-(dodecyloxy)-, 4-methylhexyl ester

• Inchi： 1S/C24H42N2O3/c1-4-6-7-8-9-10-11-12-13-14-17-28-23-20-25-22(19-26-23)24(27)29-18-15-16-21(3)5-2/h19-21H,4-18H2,1-3H3
• InChI Key： SYUSSAUKHZSSHF-UHFFFAOYSA-N
• SMILES： C1(C(OCCCC(C)CC)=O)=NC=C(OCCCCCCCCCCCC)N=C1

Computed Properties

• Exact Mass: 406.31976

Experimental Properties

• Density: 0.970±0.06 g/cm3(Predicted)
• Boiling Point: 496.8±40.0 °C(Predicted)
• PSA: 61.31
• pka: -2.54±0.10(Predicted)